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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B1616187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for Disperse Red 91, an anthraquinone-based dye. The information is compiled to

assist laboratory personnel in implementing safe handling practices and understanding the

potential toxicological profile of this compound. While specific quantitative toxicity data for

Disperse Red 91 is limited in publicly available literature, this guide summarizes available

information and draws comparisons with structurally related disperse dyes to provide a

thorough safety perspective.

Chemical and Physical Properties
A fundamental understanding of the physicochemical properties of Disperse Red 91 is

essential for its safe handling and use in experimental settings.
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Property Value Reference

Chemical Name C.I. Disperse Red 91 [1]

CAS Number 12236-10-1 [1]

Molecular Formula C₁₇H₁₆ClN₅O₂ [1]

Molecular Weight 355.38 g/mol [1]

Appearance Blue light pink powder [1]

Structure Anthraquinone [1]

Toxicological Data
Comprehensive toxicological data for Disperse Red 91 is not readily available. Therefore, data

for structurally similar disperse dyes, such as Disperse Red 1, Disperse Red 9, and Disperse

Red 11, are presented to provide an indication of potential hazards.

Acute Toxicity:

Compound Test Species Route LD50/LC50 Reference

Disperse Red

11
LD50 Rat (female) Oral > 5 g/kg [2]

Disperse Red

11
LD50 Rat (male) Oral 0.7 - 1.0 g/kg [2]

Disperse Red

11
LD50 Rabbit Dermal > 2 g/kg [2]

Disperse Red

9
LD50 Dog Oral

> 8 g/kg

("minimal

toxicity")

[3]

Disperse Red

9
LD50 Rabbit Dermal

> 2 g/kg

(negligible

effects)

[3]
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Genotoxicity and Mutagenicity:

Studies on related disperse dyes have shown mixed results in genotoxicity assays. Some azo

dyes have the potential to cause mutations.[4]

Compound Assay Result Reference

Disperse Red 1

Micronucleus Test (in

vitro, human

hepatoma cells)

Genotoxic [5]

Disperse Red 9 Ames Test Positive [3]

Disperse Red 9
Mouse Lymphoma

Cell Assay
Positive [3]

Disperse Red 11 Ames Test
Mixed results

(dependent on dye lot)
[2]

Disperse Red 11

Chinese Hamster

Ovary Cells (sister-

chromatid-exchange)

Increased frequency [2]

Experimental Protocols
The following sections detail the general methodologies for key toxicological experiments

relevant to the assessment of dyes like Disperse Red 91, based on OECD guidelines and

standard laboratory practices.

Acute Oral Toxicity (OECD 423)
The acute toxic class method is utilized to determine the oral toxicity of a substance.[6]

Test Animals: Healthy, young adult rats of a single sex (typically females) are used.[6]

Housing and Fasting: Animals are housed in appropriate conditions with a controlled

environment. Food is withheld overnight before dosing.[6]
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Dose Administration: The test substance is administered orally by gavage in a stepwise

procedure using defined dose levels (e.g., 5, 50, 300, 2000 mg/kg).[6]

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days.[6]

Endpoint: The results are used to classify the substance for acute toxicity.[6]

Ames Test (Bacterial Reverse Mutation Assay - OECD
471)
This assay is widely used to assess the mutagenic potential of chemical compounds.[7]

Test Strains: Histidine-dependent strains of Salmonella typhimurium and tryptophan-

dependent strains of Escherichia coli are used.[7]

Metabolic Activation: The test is conducted with and without a mammalian metabolic

activation system (S9 fraction from induced rat liver) to mimic metabolic processes in

mammals.[8] For azo dyes, a modified protocol including flavin mononucleotide (FMN) and a

pre-incubation step may be necessary for optimal detection of mutagenic activity.[8][9]

Exposure: The test substance is incubated with the bacterial strains in the presence or

absence of the S9 mix.[7]

Plating: The mixture is plated on a minimal agar medium lacking the required amino acid.[7]

Endpoint: A positive result is indicated by a significant, dose-related increase in the number

of revertant colonies compared to the negative control.[7]

In Vitro Micronucleus Assay (OECD 487)
This test detects damage to chromosomes or the mitotic apparatus.[10]

Cell Culture: Suitable mammalian cells are cultured to a desired confluency.[10]

Exposure: Cells are exposed to the test substance with and without metabolic activation.[10]
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Cytokinesis Block: Cytochalasin B is added to block cytokinesis, resulting in binucleated

cells. This ensures that only cells that have undergone one mitosis are scored.[10]

Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain.

[10]

Endpoint: The frequency of micronuclei in binucleated cells is scored. A significant increase

in micronucleated cells indicates genotoxic potential.[10]

Handling Precautions and Safety Recommendations
Based on the available safety data sheets and the potential hazards associated with similar

dyes, the following handling precautions are recommended for Disperse Red 91.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: Use a particulate respirator if dust is generated.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Hygiene Measures
Avoid all personal contact, including inhalation of dust.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Launder contaminated clothing separately before reuse.

First Aid Measures
After Inhalation: Move the person to fresh air.
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After Skin Contact: Wash off with soap and plenty of water.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water.

Spill and Disposal
Minor Spills: Use dry clean-up procedures to avoid generating dust. Vacuum or sweep up the

material and place it in a suitable container for disposal.

Major Spills: Alert emergency responders. Control personal contact by wearing appropriate

PPE. Prevent spillage from entering drains or water courses.

Disposal: Dispose of contents/container to an approved waste disposal plant.

Visualized Workflows and Pathways
The following diagrams, generated using Graphviz, illustrate a logical workflow for handling

Disperse Red 91 and a potential toxicological pathway based on data from related

compounds.
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Caption: A logical workflow for the safe handling of Disperse Red 91 in a laboratory setting.
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Caption: A potential toxicological pathway for disperse dyes, highlighting genotoxicity and

cellular stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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